N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide

• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol
• IUPAC Name: N-(3-ethylphenyl)-2-(2H-triazol-4-ylsulfanyl)acetamide
• InChI: InChI=1S/C12H14N4OS/c1-2-9-4-3-5-10(6-9)14-11(17)8-18-12-7-13-16-15-12/h3-7H,2,8H2,1H3,(H,14,17)(H,13,15,16)
• InChI Key: SZTULILYBVMNDO-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NNN=C2

Description

N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ETA and has a molecular formula of C13H16N4OS.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide is not yet fully understood. However, it is believed to act by inhibiting certain enzymes and proteins in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been found to possess anti-inflammatory, analgesic, and antioxidant properties. Additionally, ETA has been shown to possess antitumor and antimicrobial activities, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide in lab experiments is its ease of synthesis. Additionally, ETA is relatively stable and can be easily stored for extended periods. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research of N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide. One of the significant areas of research is the development of new drugs based on ETA's pharmacological properties. Additionally, further studies are needed to understand the mechanism of action of this compound fully. Other future directions include exploring the potential applications of ETA in other fields of scientific research, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its pharmacological properties, and it has been found to possess various biochemical and physiological effects. Further research is needed to fully understand the mechanism of action of ETA and explore its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide can be achieved through a simple and efficient method. This involves the reaction of 3-ethylphenylamine with 1H-1,2,3-triazole-5-thiol in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N-(3-ethylphenyl)-2-(1H-1,2,3-triazol-5-ylsulfanyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the development of new drugs. ETA has been shown to possess excellent pharmacological properties, making it a potential candidate for drug development.